Cas no 62176-97-0 (1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-)

1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino- structure
62176-97-0 structure
Product Name:1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-
CAS No:62176-97-0
MF:C4H7N5O2
MW:157.130679368973
CID:455394
PubChem ID:12318333
Update Time:2025-04-19

1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-
    • 2-(3,5-diamino-1,2,4-triazol-1-yl)acetic acid
    • AKOS017532004
    • DTXSID40488080
    • 62176-97-0
    • (3,5-Diamino-1H-1,2,4-triazol-1-yl)acetic acid
    • Inchi: 1S/C4H7N5O2/c5-3-7-4(6)9(8-3)1-2(10)11/h1H2,(H,10,11)(H4,5,6,7,8)
    • InChI Key: OAMSMNHHFBGDFH-UHFFFAOYSA-N
    • SMILES: OC(CN1C(N)=NC(N)=N1)=O

Computed Properties

  • Exact Mass: 157.06011
  • Monoisotopic Mass: 157.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 120.05
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